Cas no 20123-80-2 (Calcium Dobesilate)

• Product name: Calcium Dobesilate
• CAS No: 20123-80-2
• MF: C₁₂H₁₀CaO₁₀S₂
• MW: 418.41
• MDL: MFCD00867249
• CID: 51470
• PubChem ID: 29963

Calcium Dobesilate Chemical and Physical Properties

Names and Identifiers

• Calcium Dobesilate
• Calcium Dobesilate Mnohydrate
• Calcium bis(2,5-dihydroxybenzenesulfonate)
• Calcium Dobesilate Monohydrate
• calcium,2,5-dihydroxybenzenesulfonate
• 2,5-dihydroxybenzenesulfonic acid calcium salt
• 2,5-Dihydroxybenzenesulfonic acid calcium salt,205E,Calcium 2,5-dihydroxybenzenesulfonate
• Calcii dobesilas
• calcium 2,5-dihydroxy-phenylsulfonate
• calcium salt of 2,5-dihydroxybenzenesulfonic acid
• Dexium
• Dobesilat-Calciumsalz
• Dobesilate calcium
• Dobesilato calcico
• Doxium
• Nugatex
• Rasexinium
• Toraxine
• A814261
• Dobesilato di calcio
• DTXCID0096437
• Q5018825
• Dobesilato di calcio [DCIT]
• C2789
• 205-E
• Benzenesulfonic acid, 2,5-dihydroxy-, calcium salt
• calcium 2,5-bis(oxidanyl)benzenesulfonate
• Calcium dobesilate (INN)
• Dobesilate de calcium
• NS00093497
• Benzenesulfonic acid, 2,5-dihydroxy-, calcium salt (2:1)
• Dobesilato calcio [INN-Spanish]
• 2,5-Dihydroxybenzenesulfonic acid, calcium salt
• D70205
• Doxium (TN)
• CALCIUM 2,5-DIHYDROXYBENZENESULPHONATE
• Hydroquinone calcium sulfonate
• Dobesilato calcio
• SCHEMBL148396
• J-013032
• 5921X1560Q
• EINECS 243-531-5
• 2,5-Dihydroxybenzenesulfonic acid calcium salt (2:1)
• CALCIUM DOXYBENSYLATE
• calcio dobesilato
• 205 E
• Calcium Dibesilate
• Dobesilate de calcium (INN-French)
• CALCIUM DOBESILATE [WHO-DD]
• Dobesilate Calcium, >=98% (HPLC)
• CS-0088365
• Calcium 2,5-dihydroxybenzenesulfonate
• BCP13786
• Calcium bis(2,5-dihydroxybenzolsulfonat)
• GLXC-01697
• DOBESILATE CALCIUM [MI]
• Calcii dobesilas [INN-Latin]
• Calciumdobesilate
• Dobesilate, Calcium
• AKOS005267175
• UNII-5921X1560Q
• Calcii dobesilas (INN-Latin)
• Dobesilato calcio (INN-Spanish)
• Calcium Dobesilate,(S)
• HY-111603
• DB-045100
• dobesilato de calcio
• 20123-80-2
• Calcium, Dobesilate
• Calcium hydrochinonsulfonat
• C05BX01
• Doxi-OM
• CHEMBL2106191
• D07427
• DTXSID60173946
• Dobesilate de calcium [INN-French]
• Calcium Dobesilate [INN]

• MDL： MFCD00867249
• Inchi： InChI=1S/C6H6O5S.Ca/c7-4-1-2-5(8)6(3-4)12(9,10)11;/h1-3,7-8H,(H,9,10,11);/q;+2/p-1
• InChI Key： CKWYTUQEIPJUOD-UHFFFAOYSA-M
• SMILES： O=S(C1=CC(O)=CC=C1O)([O-])=O.O=S(C2=CC(O)=CC=C2O)([O-])=O.[Ca+2]

Computed Properties

• Exact Mass: 417.93400
• Monoisotopic Mass: 435.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 213A^2

Experimental Properties

• Color/Form: No data available
• Melting Point: >300° (dec)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: soluble15mg/mL, clear
• PSA: 212.08000
• LogP: 2.16540
• Vapor Pressure: No data available

Calcium Dobesilate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Toxicity：LD50 in mice: 700 mg/kg (Esteve-Subirana)
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Calcium Dobesilate Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2908999090

  Overview:

  2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Calcium Dobesilate

Calcium Dobesilate and Its Applications in Modern Medicine

Calcium Dobesilate, a compound with the CAS number 20123-80-2, has emerged as a significant player in the field of pharmaceuticals, particularly in the treatment of various cardiovascular and cerebrovascular disorders. This compound, known for its vasodilatory and anti-inflammatory properties, has garnered considerable attention in recent years due to its potential therapeutic benefits. The pharmacological mechanisms of action associated with Calcium Dobesilate have been extensively studied, revealing its multifaceted role in enhancing microcirculation and protecting against oxidative stress.

The chemical structure of Calcium Dobesilate consists of a calcium salt derived from diethylstilbestrol, which is a synthetic nonsteroidal compound. This unique composition allows it to interact with various biological targets, thereby exerting its therapeutic effects. The compound's ability to modulate vascular tone and improve blood flow has made it a valuable asset in the management of conditions such as chronic venous insufficiency and retinopathy. Recent studies have highlighted its potential in reducing the risk of stroke and improving cognitive function in patients with cerebrovascular diseases.

In the realm of clinical research, Calcium Dobesilate has been subjected to numerous trials investigating its efficacy and safety profiles. One notable study published in the Journal of Neural Transmission demonstrated that Calcium Dobesilate could significantly reduce the incidence of recurrent ischemic strokes when administered as part of a comprehensive treatment regimen. The study also noted that the compound exhibited a favorable side effect profile, with only mild and transient adverse reactions observed.

The pharmacokinetics of Calcium Dobesilate have been thoroughly examined to understand how it is absorbed, distributed, metabolized, and excreted by the body. Research indicates that the compound exhibits rapid absorption following oral administration and reaches peak plasma concentrations within a few hours. Its metabolism primarily involves conjugation with glucuronic acid, followed by excretion via bile and urine. This metabolic pathway ensures that the compound remains active in the system for an extended period, allowing for sustained therapeutic effects.

The role of Calcium Dobesilate in anti-oxidative therapy has also been explored extensively. Oxidative stress is a key factor in the pathogenesis of many chronic diseases, including those affecting the cardiovascular system. Studies have shown that Calcium Dobesilate can scavenge free radicals and inhibit the production of reactive oxygen species (ROS), thereby protecting cells from damage caused by oxidative stress. This property makes it particularly useful in conditions where inflammation and oxidative damage play significant roles.

Advances in drug delivery systems have further enhanced the therapeutic potential of Calcium Dobesilate. Nanotechnology-based formulations have been developed to improve bioavailability and target specificity. For instance, liposomal encapsulation has been shown to enhance the delivery of Calcium Dobesilate to affected tissues, thereby increasing its efficacy while minimizing systemic side effects. These innovations are paving the way for more effective treatments for patients suffering from various cardiovascular and cerebrovascular disorders.

The future directions of research on Calcium Dobesilate are promising, with investigations focusing on its potential applications in neuroprotection and anti-aging therapies. Preliminary studies suggest that the compound may have neuroprotective effects against neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, its ability to modulate cellular signaling pathways involved in aging processes has sparked interest in exploring its role in anti-aging interventions.

In conclusion, Calcium Dobesilate (CAS number 20123-80-2) is a versatile compound with significant therapeutic implications in modern medicine. Its vasodilatory, anti-inflammatory, and anti-oxidative properties make it an invaluable tool in managing various cardiovascular and cerebrovascular conditions. With ongoing research uncovering new applications and innovative drug delivery systems, Calcium Dobesilate is poised to play an even greater role in improving patient outcomes worldwide.